N-(4-fluorophenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-[(4-methylphenyl)sulfonyl-(2-phenylethyl)amino]acetamide
• InChI: InChI=1S/C25H28N2O4S/c1-20-12-14-23(15-13-20)32(29,30)27(17-16-21-8-4-3-5-9-21)19-25(28)26-18-22-10-6-7-11-24(22)31-2/h3-15H,16-19H2,1-2H3,(H,26,28)
• InChI Key: ZHYAFTVMGXKKBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CCC2=CC=CC=C2)CC(=O)NCC3=CC=CC=C3OC
• Molecular Formula: C25H28N2O4S
• Molecular Weight: 452.6 g/mol

Description

N-(4-fluorophenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide, also known as Compound X, is a chemical compound that has been synthesized for scientific research purposes. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide X is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes or proteins in the body. This inhibition can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
N-(4-fluorophenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide X has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties. It has also been shown to have effects on the central nervous system, including sedative and anxiolytic effects.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide X has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is stable under normal laboratory conditions. It also has a high degree of purity, which makes it ideal for use in experiments that require precise measurements. However, there are also limitations to its use. It can be expensive to synthesize, and it may not be readily available in large quantities. It can also be difficult to work with due to its low solubility in water.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide X. One direction is to further explore its potential as a lead compound for the development of new drugs. Another direction is to study its effects on specific diseases or conditions, such as cancer or Alzheimer's disease. Additionally, research could be conducted to better understand its mechanism of action and to identify potential side effects or toxicity.

Synthesis Methods

N-(4-fluorophenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide X is synthesized using a multi-step process that involves the reaction of several chemical reagents. The first step involves the reaction of 4-fluoroaniline with 4-methylbenzenesulfonyl chloride to form N-(4-fluorophenyl)-4-methylbenzenesulfonamide. The second step involves the reaction of N-(4-fluorophenyl)-4-methylbenzenesulfonamide with 2-phenylethylamine to form N-(2-phenylethyl)-N-(4-fluorophenyl)-4-methylbenzenesulfonamide. The final step involves the reaction of N-(2-phenylethyl)-N-(4-fluorophenyl)-4-methylbenzenesulfonamide with acetic anhydride to form N-(4-fluorophenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide.

Scientific Research Applications

N-(4-fluorophenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide X has potential applications in various fields of scientific research. In medicinal chemistry, it can be used as a lead compound for the development of new drugs that target specific diseases. In pharmacology, it can be used to study the pharmacokinetics and pharmacodynamics of drugs. In biochemistry, it can be used to study the structure and function of proteins and enzymes.